Cas no 2171816-80-9 (tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate)

• Product Name: tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 2171816-80-9
• MF: C₁₃H₂₂FNO₄S
• MW: 307.381486415863
• CID: 5893045
• PubChem ID: 165762623
• Update Time: 2025-06-09

tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate
• EN300-1577411
• tert-butyl 3-[(fluorosulfonyl)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate
• 2171816-80-9

• Inchi： 1S/C13H22FNO4S/c1-13(2,3)19-12(16)15-10-4-5-11(15)7-9(6-10)8-20(14,17)18/h9-11H,4-8H2,1-3H3
• InChI Key： LBGLVRGRNFKYGX-UHFFFAOYSA-N
• SMILES： S(CC1CC2CCC(C1)N2C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 307.12535752g/mol
• Monoisotopic Mass: 307.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo3.2.1octane-8-carboxylate

Comprehensive Overview of tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2171816-80-9)

The compound tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2171816-80-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 8-azabicyclo[3.2.1]octane core and the fluorosulfonyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo[3.2.1]octane-8-carboxylate is its versatility as a building block. The tert-butyl group provides steric protection, while the fluorosulfonyl functionality offers reactivity for further derivatization. This combination makes it an ideal candidate for the synthesis of complex molecules, including those with potential applications in central nervous system (CNS) drug development. Recent studies have highlighted its role in the creation of compounds with improved blood-brain barrier permeability, a critical factor in CNS-targeted therapies.

In addition to its pharmaceutical applications, tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo[3.2.1]octane-8-carboxylate is also being explored in the field of chemical biology. Its ability to act as a reactive handle for bioconjugation has made it a valuable tool for labeling proteins and other biomolecules. This property is particularly relevant in the context of proteomics and drug-target interaction studies, where precise molecular tagging is essential for understanding biological mechanisms.

The synthesis of tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo[3.2.1]octane-8-carboxylate involves a series of carefully optimized steps to ensure high yield and purity. Key challenges include the introduction of the fluorosulfonyl group and the preservation of the 8-azabicyclo[3.2.1]octane framework during reaction conditions. Advances in green chemistry have also influenced its production, with researchers exploring more sustainable methods to reduce environmental impact.

From a commercial perspective, the demand for tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo[3.2.1]octane-8-carboxylate is expected to rise, driven by its expanding applications in drug discovery and bioconjugation. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the needs of academic and industrial researchers. Quality control and regulatory compliance are also critical considerations, ensuring that the compound meets the stringent standards required for pharmaceutical use.

In summary, tert-butyl 3-(fluorosulfonyl)methyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2171816-80-9) represents a cutting-edge chemical with broad potential in medicinal chemistry, chemical biology, and beyond. Its unique structural attributes and reactivity profile position it as a key player in the development of next-generation therapeutics and research tools. As scientific understanding of its applications continues to evolve, this compound is poised to play an increasingly important role in advancing human health and scientific discovery.